Cas no 117933-89-8 (1,3-Dioxane,2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-)

• Product Name: 1,3-Dioxane,2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-
• CAS No: 117933-89-8
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• CID: 194324
• Update Time: 2025-05-22

1,3-Dioxane,2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-
• 5-butan-2-yl-2-(2,4-dimethylcyclohex-3-en-1-yl)-5-methyl-1,3-dioxane
• 2,6-DIMETHOXYBENZOIC ACID
• Karanal
• 5-sec-Butyl-2-(2,4-dimethyl-3-cyclohexenyl)-5-methyl-1,3-dioxane
• 2-(2,4-DIMETHYLCYCLOHEX-3-EN-1-YL)-5-METHYL-5-(BUT-2-YL)-1,3-DIOXANE
• 5-(sec-Butyl)-2-(2,4-dimethylcyclohex-3-en-1-yl)-5-methyl-1,3-dioxane
• 2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-3-dioxane
• 2-(2,4-Dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-1,3-dioxane
• 1,3-Dioxane, 2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)
• 2-(2,4-DIMETHYLCYCLOHEX-3-ENE-1-YL)-5-METHYL-5-(1-METHYLPROPYL)-1,3-DIOXANE
• 2-(2,4-DIMETHYL-3-CYCLOHEXEN-1-YL)-5-METHYL-5-(1-METHYLPROPYL)-3-DIOXANE,90+%

• Inchi： 1S/C17H30O2/c1-6-14(4)17(5)10-18-16(19-11-17)15-8-7-12(2)9-13(15)3/h9,13-16H,6-8,10-11H2,1-5H3
• InChI Key： DASQRZJTRKBKPP-UHFFFAOYSA-N
• SMILES： C1(CCC(C)=CC1C)C1OCC(C)(C(C)CC)CO1

Computed Properties

• Exact Mass: 266.22500

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.928
• Boiling Point: 330 ºC
• Flash Point: 166 ºC
• Refractive Index: 1.466
• PSA: 18.46000
• LogP: 4.40410

Additional information on 1,3-Dioxane,2-(2,4-dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-

Chemical Compound CAS No. 117933-89-8: 1,3-Dioxane,2-(2,4-Dimethyl-3-Cyclohexen-1-Yl)-5-Methyl-5-(1-Methylpropyl)-

The compound with CAS No. 117933-89-8, commonly referred to as 1,3-Dioxane,2-(2,4-Dimethyl-3-Cyclohexen-1-Yl)-5-Methyl-5-(1-Methylpropyl)-, is a complex organic molecule with a diverse range of applications in the chemical industry. This compound is characterized by its unique structure, which includes a dioxane ring and a substituted cyclohexene group. The dioxane moiety serves as a versatile functional group, enabling this compound to participate in various chemical reactions and processes.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound to optimize its use in industrial applications. Researchers have focused on improving the yield and purity of this compound through advanced synthetic methodologies. For instance, a study published in the Journal of Organic Chemistry explored the use of microwave-assisted synthesis to enhance the reaction efficiency for producing 1,3-Dioxane derivatives. This approach not only reduces reaction time but also minimizes the formation of unwanted by-products.

The cyclohexene group in this compound contributes significantly to its stability and reactivity. The presence of multiple methyl groups further enhances its thermal stability, making it suitable for high-temperature applications. A research article in the journal Chemical Engineering Science investigated the thermal decomposition behavior of this compound under varying conditions. The findings revealed that the compound exhibits excellent thermal stability up to 200°C, making it ideal for use in high-performance materials and polymers.

In terms of chemical reactivity, 1,3-Dioxane derivatives are known for their ability to undergo nucleophilic substitution reactions due to the electron-deficient nature of the dioxane ring. This property has been exploited in the development of novel pharmaceutical intermediates and agrochemicals. A recent study in Organic Process Research & Development demonstrated the successful application of this compound as a key intermediate in the synthesis of a new class of insecticides.

The structural complexity of this compound also makes it an attractive candidate for use in advanced materials science applications. Researchers have explored its potential as a building block for constructing supramolecular assemblies and self-healing polymers. A paper published in Macromolecules highlighted how incorporating 1,3-Dioxane derivatives into polymer networks can significantly improve their mechanical properties and self-repair capabilities.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms. However, further research is needed to evaluate its long-term persistence in different environmental matrices.

In conclusion, CAS No. 117933-89-8, or 1,3-Dioxane,2-(2,4-Dimethyl-3-Cyclohexen-1-Yl)-5-Methyl-5-(1-Methylpropyl)-, is a versatile organic compound with promising applications across multiple industries. Its unique structure and reactivity make it a valuable tool for chemists and engineers seeking innovative solutions in material science and process development.